t-butyl (5-bromo-2(1H)-pyridinylidene)cyanoacetate
Cat. No. B8460902
M. Wt: 297.15 g/mol
InChI Key: TVAOZGBCQIQOHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07582659B2
Procedure details
To a suspension of NaH (66.4 g, 60% oil dispersion) in dry DMSO (1.5 L) was added t-butyl cyanoacetate (243 mL) at 18-25° C. for 1 hour, the mixture was stirred at room temperature for 2 hours. 2,5-Dibromopyridine (150 g) was added to the resulting mixture, the mixture was stirred at 120° C. for 6.5 hours. After cooling, the mixture was poured into saturated ammonium chloride solution, the resulting precipitates were collected by filtration, washed with water and cooled EtOH to give t-butyl (5-bromo-2(1H)-pyridinylidene)cyanoacetate (166 g).
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[C:3]([CH2:5][C:6]([O:8][C:9]([CH3:12])([CH3:11])[CH3:10])=[O:7])#[N:4].Br[C:14]1[CH:19]=[CH:18][C:17]([Br:20])=[CH:16][N:15]=1.[Cl-].[NH4+]>CS(C)=O>[Br:20][C:17]1[CH:18]=[CH:19][C:14](=[C:5]([C:3]#[N:4])[C:6]([O:8][C:9]([CH3:12])([CH3:11])[CH3:10])=[O:7])[NH:15][CH:16]=1 |f:0.1,4.5|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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243 mL
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Type
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reactant
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Smiles
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C(#N)CC(=O)OC(C)(C)C
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Step Three
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Name
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|
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Quantity
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150 g
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)Br
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred at 120° C. for 6.5 hours
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Duration
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6.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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the resulting precipitates
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FILTRATION
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Type
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FILTRATION
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|
Details
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were collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with water
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled EtOH
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=CC(NC1)=C(C(=O)OC(C)(C)C)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 166 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
